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Compound of Interest

Compound Name: Molnupiravir-d7

Cat. No.: B15138923 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization

of Molnupiravir-d7, a deuterated analog of the antiviral drug Molnupiravir. Given the limited

publicly available information on the synthesis of Molnupiravir-d7, this document presents a

proposed synthetic route based on established methods for the non-deuterated compound. The

characterization data for Molnupiravir is presented alongside expected data for its deuterated

counterpart, offering a comparative framework for researchers.

Synthesis of Molnupiravir-d7
The synthesis of Molnupiravir-d7 is presumed to follow a similar pathway to that of

Molnupiravir, with the key difference being the use of a deuterated reagent to introduce the

seven deuterium atoms onto the isobutyryl group. A plausible and efficient method is the

esterification of N-hydroxycytidine (NHC) with isobutyric-d7 anhydride.

Proposed Synthesis Pathway
The proposed two-step synthesis starts from the commercially available nucleoside cytidine.[1]

The first step involves the hydroxamination of cytidine to yield N-hydroxycytidine (NHC).[1] The

subsequent and final step is the selective acylation of NHC with isobutyric-d7 anhydride to

produce Molnupiravir-d7.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Characterization of Molnupiravir-d7]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15138923#synthesis-and-characterization-of-
molnupiravir-d7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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